Cas no 1934857-66-5 (3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine)

• Product Name: 3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine
• CAS No: 1934857-66-5
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5736587
• PubChem ID: 130887363
• Update Time: 2025-11-01

3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3',5',6',7'-tetrahydrospiro[cyclobutane-1,4'-imidazo[4,5-c]pyridine]
• EN300-1075126
• 1934857-66-5
• Spiro[cyclobutane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3-methoxy-
• 3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine

• Inchi： 1S/C10H15N3O/c1-14-7-4-10(5-7)9-8(2-3-13-10)11-6-12-9/h6-7,13H,2-5H2,1H3,(H,11,12)
• InChI Key： SQMQWGUAGAYZNT-UHFFFAOYSA-N
• SMILES： O(C)C1CC2(C3=C(CCN2)NC=N3)C1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 420.7±45.0 °C(Predicted)
• pka: 15.43±0.40(Predicted)

Additional information on 3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine

Introduction to 3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine (CAS No. 1934857-66-5)

The compound 3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine (CAS No. 1934857-66-5) represents a fascinating molecule in the realm of pharmaceutical chemistry, characterized by its intricate spirocyclic and heterocyclic architecture. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Its unique structural framework, comprising a spirocyclobutane core linked to an imidazo[4,5-c]pyridine moiety, positions it as a promising scaffold for developing novel therapeutic agents.

At the heart of this compound's appeal lies its ability to interact with biological targets in a manner that is both selective and potent. The presence of the 3-methoxy group introduces a hydrophobic pocket that can be exploited for receptor binding, while the spirocyclic structure provides rigidity, enhancing molecular stability. These features make it an attractive candidate for further exploration in the development of small-molecule drugs targeting various diseases.

In the context of contemporary research, 3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine has been studied for its potential role in modulating biological pathways associated with inflammation and cancer. Recent studies have highlighted its ability to inhibit specific kinases involved in tumor progression, suggesting its utility as an anticancer agent. The compound's unique scaffold also allows for structural modifications that could enhance its pharmacokinetic properties, making it a versatile tool for drug design.

The imidazo[4,5-c]pyridine ring is particularly noteworthy due to its prevalence in bioactive molecules. This heterocycle is known for its ability to engage with a wide range of biological targets, including receptors and enzymes. The spirocyclic connection between the cyclobutane and the imidazo[4,5-c]pyridine moiety introduces additional conformational flexibility, which can be fine-tuned to optimize binding affinity. This structural motif has been explored in various drug discovery programs, yielding compounds with significant therapeutic potential.

One of the most compelling aspects of 3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine is its synthetic accessibility. While the synthesis of complex heterocyclic compounds can be challenging, recent advances in organic chemistry have made it possible to construct such molecules with greater efficiency and precision. This has opened up new avenues for exploring derivatives of this compound that could exhibit improved pharmacological profiles.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. The unique combination of functional groups within its structure allows it to disrupt bacterial cell membranes and inhibit key enzymatic pathways. This dual functionality makes it a promising candidate for developing novel antibiotics to combat resistant strains of bacteria.

From a computational chemistry perspective, 3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine has been subjected to extensive molecular modeling studies. These simulations have provided valuable insights into its interactions with biological targets at the atomic level. By understanding these interactions, researchers can design analogs with enhanced binding affinity and reduced side effects. The integration of machine learning algorithms into drug discovery has further accelerated this process by predicting optimal modifications based on large datasets.

The role of CAS No. 1934857-66-5 in this context is not just as an identifier but as a gateway to a wealth of chemical information. Databases containing this CAS number provide detailed records on synthesis methods, spectroscopic data, and biological activity. These resources are invaluable for researchers looking to explore or replicate studies involving this compound.

In conclusion,3-methoxy-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine represents a cornerstone in modern pharmaceutical research due to its unique structural features and broad range of potential applications. Its ability to modulate key biological pathways makes it an indispensable tool for drug discovery efforts aimed at treating cancer and infectious diseases. As research continues to uncover new aspects of this compound's properties,CAS No. 1934857-66-5 will undoubtedly remain at the forefront of medicinal chemistry innovation.